A halogen bonding molecular tweezer†

Organic Chemistry Frontiers Pub Date: 2023-10-26 DOI: 10.1039/D3QO01593A

Abstract

A tweezer-like halogen bonding receptor is presented, which is capable of binding a neutral molecule (DABCO) from opposing sides. The coordination of DABCO as well as of chloride ions is investigated in the solid state via X-ray diffractometry and in solution via NMR titrations. Accompanying DFT calculations were employed to rationalize the findings.

Graphical abstract: A halogen bonding molecular tweezer
A halogen bonding molecular tweezer†
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